2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate

• IUPAC Name: phenacyl 4-quinoxalin-2-ylbenzoate
• InChI: InChI=1S/C23H16N2O3/c26-22(17-6-2-1-3-7-17)15-28-23(27)18-12-10-16(11-13-18)21-14-24-19-8-4-5-9-20(19)25-21/h1-14H,15H2
• InChI Key: YHVLVNAVHNVHSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)C2=CC=C(C=C2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C23H16N2O3
• Molecular Weight: 368.4 g/mol

Description

2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate, also known as QX-314, is a membrane-impermeable, charged molecule that is commonly used in scientific research as a tool to block voltage-gated sodium channels. This compound has a wide range of applications, including in the study of pain, inflammation, and cardiovascular disease.

Mechanism of Action

2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate works by blocking voltage-gated sodium channels, which are critical for the propagation of action potentials in nerve and muscle cells. This compound is unique in that it is membrane-impermeable, meaning that it cannot pass through the cell membrane and enter the cell. Instead, 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate must be delivered into the cell using a technique called electroporation, which involves exposing the cell to a brief electric field.
Biochemical and Physiological Effects:
2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate has a number of biochemical and physiological effects, including the ability to block the activity of voltage-gated sodium channels in nerve and muscle cells. This compound has been shown to reduce pain signals in animal models, and may have potential as a treatment for chronic pain. 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate has also been shown to reduce inflammation in immune cells and to protect cardiac cells from damage during ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate has a number of advantages for use in lab experiments, including its ability to block voltage-gated sodium channels with high specificity and potency. This compound is also relatively stable and easy to handle, making it a convenient tool for researchers. However, there are also limitations to the use of 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate in lab experiments, including the fact that it must be delivered into cells using electroporation, which can be technically challenging. In addition, 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate is membrane-impermeable, meaning that it cannot be used to study the activity of sodium channels in cells that are not accessible to electroporation.

Future Directions

There are a number of potential future directions for research involving 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate. One area of interest is the development of new methods for delivering 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate into cells, such as the use of nanoparticles or other delivery systems. Another area of interest is the development of new applications for 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate, such as in the treatment of cardiovascular disease or other conditions that involve the activity of sodium channels. Finally, there is a need for further research into the potential side effects of 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate, as well as its long-term safety and efficacy in humans.

Scientific Research Applications

2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate has been widely used in scientific research as a tool to block voltage-gated sodium channels. This compound is particularly useful in the study of pain, as it can be used to block sensory nerve fibers and reduce pain signals. 2-oxo-2-phenylethyl 4-(2-quinoxalinyl)benzoate has also been used in the study of inflammation and cardiovascular disease, as it can block the activity of sodium channels in immune cells and cardiac cells.